Cas no 106426-63-5 (1,2,4,5-Benzenetetracarboxylic Dianhydride-d2)

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 is a deuterated derivative of benzenetetracarboxylic dianhydride, offering enhanced stability and specificity for NMR spectroscopy applications. Its deuterium labeling facilitates improved signal-to-noise ratios and accurate structural analysis. The product's precise molecular structure supports sensitive and selective reactions in organic synthesis, making it a valuable tool for research in medicinal chemistry and material science.

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 structure

106426-63-5 structure

Product Name:1,2,4,5-Benzenetetracarboxylic Dianhydride-d2

CAS No:106426-63-5

MF:C₁₀H₂O₆

MW:220.131606578827

CID:133567

PubChem ID:16212985

Update Time:2025-07-24

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Chemical and Physical Properties

Names and Identifiers

- 1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone-4,8-d2(9CI)
- 1,2,4,5-BENZENETETRACARBOXYLIC DIANHYDRIDE-D2
- (2H2)-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
- PYROMELLITIC DIANHYDRIDE-D2
- 1 2 4 5-BENZENE-D2-TETRACARBOXYLIC DIANHYDRIDE
- 1,2,4,5-BENZENE-D2-TETRACARBOXYLIC DIANH YDRIDE, 98 ATOM % D
- DTXSID10583758
- 4,8-dideuteriofuro[3,4-f][2]benzofuran-1,3,5,7-tetrone
- J-001589
- 1,2,4,5-Benzenetetracarboxylic dianhydride-d2, 98 atom % D, 98% (CP)
- 106426-63-5
- SCHEMBL13687183
- D99084
- AKOS015908629
- (~2~H_2_)-1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
- 1,2,4,5-Benzenetetracarboxylic Dianhydride-d2
- Inchi： 1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H/i1D,2D
- InChI Key： ANSXAPJVJOKRDJ-QDNHWIQGSA-N
- SMILES： O1C(C2C([2H])=C3C(=O)OC(C3=C([2H])C=2C1=O)=O)=O

Computed Properties

Exact Mass: 222.01014
Monoisotopic Mass: 219.99769127g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 86.7Å²

Experimental Properties

Density: 1.902
Melting Point: 283-286 °C(lit.)
Boiling Point: 398.6°C at 760 mmHg
Flash Point: 183.5°C
Refractive Index: 1.708
PSA: 86.74
LogP: -0.50460

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Security Information

WGK Germany：3
Hazard Category Code： 22-36/37
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R22

1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Pricemore >>

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